Cas no 261965-56-4 (4-bromo-1,5-dimethyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 4-bromo-1,5-dimethyl-1H-pyrazole-3-carbohydrazide
• CAS No: 261965-56-4
• MF: C₆H₉BrN₄O
• MW: 233.065859556198
• MDL: MFCD00662638
• CID: 2952567
• PubChem ID: 4170793
• Update Time: 2025-04-21

4-bromo-1,5-dimethyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-溴-1,5-二甲基-3-吡唑卡巴肼
• 4-bromo-1,5-dimethyl-1H-pyrazole-3-carbohydrazide
• 4-bromo-1,5-dimethylpyrazole-3-carbohydrazide
• 4-Bromo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid hydrazide
• BBL038264
• STK301596
• LS-01215
• CS-0279474
• MFCD00662638
• EN300-227730
• AKOS000304309
• H22309
• ALBB-002742
• SB86298
• 261965-56-4

• MDL： MFCD00662638
• Inchi： 1S/C6H9BrN4O/c1-3-4(7)5(6(12)9-8)10-11(3)2/h8H2,1-2H3,(H,9,12)
• InChI Key： AIYMAGGVVDUYGX-UHFFFAOYSA-N
• SMILES： BrC1C(C(NN)=O)=NN(C)C=1C

Computed Properties

• Exact Mass: 231.99597Da
• Monoisotopic Mass: 231.99597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9

Experimental Properties

• Density: 1.9±0.1 g/cm3

4-bromo-1,5-dimethyl-1H-pyrazole-3-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)